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Compound of Interest

Compound Name: N-Methylnicotinamide-d4

Cat. No.: B12412201 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

applications and methodologies related to N-Methylnicotinamide-d4.

N-Methylnicotinamide-d4 (MNA-d4) is the deuterated form of N-Methylnicotinamide (MNA), a

primary metabolite of nicotinamide (a form of vitamin B3). Its structural similarity and mass

difference make it an ideal internal standard for quantitative bioanalytical studies. This guide

provides a comprehensive overview of MNA-d4, its role in research, and detailed

methodologies for its use.

Core Properties of N-Methylnicotinamide-d4
Summarized below are the key chemical and physical properties of N-Methylnicotinamide-d4.
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Property Value

Chemical Name N-Methylnicotinamide-d4

Synonyms
3-(Methylcarbamoyl)pyridine-d4, N-Methyl-3-

pyridinecarboxamide-d4

CAS Number 2708278-64-0[1]

Molecular Formula C₇H₄D₄N₂O[2]

Molecular Weight 140.18 g/mol [2]

Appearance White to Off-White Solid[2]

Solubility
Soluble in Chloroform, Dichloromethane,

DMSO[2]

Storage 2-8°C, protected from air and light[2]

Role in Research: The Internal Standard of Choice
In quantitative analysis, particularly in chromatography and mass spectrometry, an internal

standard is a compound added in a constant amount to samples, the calibration curve, and

quality control samples. N-Methylnicotinamide-d4 serves as an excellent internal standard for

the quantification of endogenous N-Methylnicotinamide for several key reasons:

Physicochemical Similarity: Being a deuterated analog, MNA-d4 exhibits nearly identical

chemical and physical properties to the endogenous MNA. This ensures similar behavior

during sample preparation, chromatographic separation, and ionization in the mass

spectrometer.

Mass Difference: The four deuterium atoms provide a distinct mass shift of +4 Da compared

to the non-labeled MNA. This allows for the separate detection of the analyte and the internal

standard by the mass spectrometer without isotopic overlap.

Co-elution: In liquid chromatography, MNA-d4 co-elutes with MNA, meaning they exit the

chromatography column at the same time. This is crucial for compensating for matrix effects,

where other components in a complex sample (like plasma or urine) can enhance or

suppress the ionization of the analyte.
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By measuring the ratio of the analyte's signal to the internal standard's signal, researchers can

correct for variations in sample preparation and instrument response, leading to more accurate

and precise quantification.

Nicotinamide Metabolism and the Formation of N-
Methylnicotinamide
N-Methylnicotinamide is a key metabolite in the nicotinamide salvage pathway, a crucial

process for maintaining the cellular pool of nicotinamide adenine dinucleotide (NAD+). The

following diagram illustrates the metabolic conversion of nicotinamide to N-Methylnicotinamide

and its subsequent metabolites.
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Nicotinamide (Nam)

Nicotinamide
N-methyltransferase

(NNMT)

S-adenosyl-
homocysteine (SAH)

N-Methylnicotinamide
(MNA)

S-adenosyl-
methionine (SAM)

Aldehyde Oxidase 1
(AOX1)

N-methyl-2-pyridone-
5-carboxamide (2PY)

N-methyl-4-pyridone-
5-carboxamide (4PY)

Urinary Excretion
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Start: Human Serum Sample (100 µL)

Add Internal Standard (MNA-d4)

Protein Precipitation with Acetonitrile

Vortex

Centrifuge

Transfer Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Deuterated Nicotinamide
(Nicotinamide-d4)

Methylation Reaction
(e.g., with a methylating agent

like methyl iodide)

Purification
(e.g., Chromatography)

Characterization
(NMR, Mass Spectrometry) N-Methylnicotinamide-d4
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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